Cas no 918826-13-8 (Ar-BINMOL-2)

• Product Name: Ar-BINMOL-2
• CAS No: 918826-13-8
• MF: C₂₆H₂₂O₂
• MW: 366.451687335968
• CID: 5039559
• Update Time: 2025-07-09

Ar-BINMOL-2 Chemical and Physical Properties

Names and Identifiers

• Ar-BINMOL-2

• Inchi： 1S/C26H22O2/c1-3-23(27)21-15-13-17-9-5-7-11-19(17)25(21)26-20-12-8-6-10-18(20)14-16-22(26)24(28)4-2/h3-16,23-24,27-28H,1-2H2
• InChI Key： OXTCAIAYEXTSKB-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=C(C(C=C)O)C=CC3C2=CC=CC=3)=C2C(C=CC=C2)=CC=1)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Ar-BINMOL-2

Ar-BINMOL-2: A Comprehensive Overview

Ar-BINMOL-2 (CAS No. 918826-13-8) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, with its unique structural properties and versatile applications, has become a focal point for researchers seeking innovative solutions in drug development, material synthesis, and chemical engineering. The name Ar-BINMOL-2 itself reflects its aromatic and binuclear molecular framework, which contributes to its exceptional stability and reactivity.

The synthesis of Ar-BINMOL-2 involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound, emphasizing the role of chiral catalysts in achieving high enantiomeric excess. This has opened new avenues for the production of enantioselective derivatives, which are highly sought after in pharmaceutical applications.

One of the most remarkable features of Ar-BINMOL-2 is its ability to act as a versatile building block in organic synthesis. Its aromatic rings provide a stable platform for further functionalization, enabling the creation of complex molecular architectures. For instance, researchers have successfully utilized Ar-BINMOL-2 as a precursor for constructing heterocyclic compounds, which are critical components in modern drug discovery. The compound's modular design allows for easy substitution at various positions, making it an ideal candidate for combinatorial chemistry approaches.

In addition to its synthetic applications, Ar-BINMOL-2 has demonstrated intriguing photophysical properties. Studies have shown that the compound exhibits strong fluorescence under UV light, making it a promising candidate for applications in optoelectronics and sensors. Recent advancements in materials science have leveraged these properties to develop novel light-emitting materials with enhanced efficiency and stability.

The biological activity of Ar-BINMOL-2 is another area of intense research interest. Preclinical studies have revealed that certain derivatives of this compound possess potent anti-inflammatory and antioxidant properties, suggesting potential therapeutic applications. Furthermore, ongoing research is exploring the use of Ar-BINMOL-2 as a scaffold for designing novel anticancer agents. Its ability to target specific cellular pathways makes it a valuable tool in the fight against various diseases.

From an environmental perspective, Ar-BINMOL-2 has shown remarkable biodegradability under controlled conditions, reducing concerns about its ecological impact. This characteristic aligns with the growing emphasis on sustainable chemistry practices in modern research and development.

In conclusion, Ar-BINMOL-2 (CAS No. 918826-13-8) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key compound in contemporary scientific research. As advancements in synthetic methodologies and material science continue to evolve, the potential for Ar-BINMOL-2 to contribute to groundbreaking innovations remains vast and exciting.